![molecular formula C16H12N4OS B7461165 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide](/img/structure/B7461165.png)
2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide, also known as IQA, is a novel small molecule that has gained significant attention in the field of medicinal chemistry. IQA is a potent inhibitor of several protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3). The compound has shown promising results in preclinical studies and has the potential to be developed as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide involves the inhibition of CDKs and GSK-3, which are involved in various cellular processes. CDKs play a crucial role in cell cycle regulation, and their dysregulation is a hallmark of cancer. GSK-3 is involved in neuronal signaling pathways and has been implicated in the pathogenesis of neurodegenerative diseases. This compound binds to the ATP-binding site of CDKs and GSK-3, thereby inhibiting their activity and leading to cell cycle arrest and neuroprotection.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are mediated through its inhibition of CDKs and GSK-3. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to tumor growth inhibition. Additionally, this compound has been shown to protect neurons from oxidative stress and inflammation, which are implicated in the pathogenesis of neurodegenerative diseases. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide is its potent inhibitory activity against CDKs and GSK-3, making it a valuable tool for studying these proteins in vitro and in vivo. Additionally, the compound has shown promising results in preclinical studies, making it a potential therapeutic agent for various diseases. However, one of the limitations of this compound is its poor solubility, which may hinder its bioavailability in vivo. Additionally, further studies are needed to determine the safety and efficacy of the compound in humans.
Future Directions
There are several future directions for the development of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide as a therapeutic agent. One potential application is in cancer therapy, where the compound has shown promising results in preclinical studies. Further studies are needed to determine the safety and efficacy of this compound in human clinical trials. Additionally, the compound has shown neuroprotective effects in animal models of neurodegenerative diseases, making it a potential candidate for the treatment of Alzheimer's and Parkinson's disease. Further studies are needed to determine the optimal dosing and administration of the compound for these applications. Finally, this compound may have potential applications in other diseases, such as diabetes and inflammation, where CDKs and GSK-3 play a role in pathogenesis.
Synthesis Methods
The synthesis of 2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide involves several steps, including the preparation of the intermediate compounds and the final coupling reaction. The synthesis begins with the preparation of 2-amino-6-chloroimidazo[2,1-b][1,3]thiazole, which is then reacted with 8-chloroquinoline to form the intermediate product. The final coupling reaction involves the reaction of the intermediate with N-(tert-butoxycarbonyl)-3-aminopropionic acid, followed by deprotection to obtain the final product, this compound.
Scientific Research Applications
2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide has been extensively studied for its potential therapeutic applications in various diseases. The compound has shown promising results in preclinical studies as an inhibitor of CDKs and GSK-3, which are involved in cell cycle regulation and neuronal signaling pathways, respectively. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer therapy. Additionally, the compound has shown neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-imidazo[2,1-b][1,3]thiazol-6-yl-N-quinolin-8-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4OS/c21-14(9-12-10-20-7-8-22-16(20)18-12)19-13-5-1-3-11-4-2-6-17-15(11)13/h1-8,10H,9H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXMUXDRQFASBLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)CC3=CN4C=CSC4=N3)N=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.